Cas no 71160-15-1 (dimethyl 2,6-dimethyl-4-[(E)-2-(5-nitrofuran-2-yl)ethenyl]-1,4-dihydropyridine-3,5-dicarboxylate)

• Product Name: dimethyl 2,6-dimethyl-4-[(E)-2-(5-nitrofuran-2-yl)ethenyl]-1,4-dihydropyridine-3,5-dicarboxylate
• CAS No: 71160-15-1
• MF: C₁₇H₁₈N₂O₇
• MW: 362.334024906158
• CID: 1748069
• PubChem ID: 6447105
• Update Time: 2025-04-21

dimethyl 2,6-dimethyl-4-[(E)-2-(5-nitrofuran-2-yl)ethenyl]-1,4-dihydropyridine-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl 2,6-dimethyl-4-[(E)-2-(5-nitrofuran-2-yl)ethenyl]-1,4-dihydropyridine-3,5-dicarboxylate
• BRN 1173945
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(2-(5-nitro-2-furanyl)ethenyl)-, dimethyl ester
• 71160-15-1
• (E)-Dimethyl 2,6-dimethyl-4-(2-(5-nitrofuran-2-yl)vinyl)-1,4-dihydropyridine-3,5-dicarboxylate

• Inchi： 1S/C17H18N2O7/c1-9-14(16(20)24-3)12(15(10(2)18-9)17(21)25-4)7-5-11-6-8-13(26-11)19(22)23/h5-8,12,18H,1-4H3/b7-5+
• InChI Key： XDFZEFNGTBHXCX-FNORWQNLSA-N
• SMILES： O(C)C(C1=C(C)NC(C)=C(C(=O)OC)C1/C=C/C1=CC=C([N+](=O)[O-])O1)=O

Computed Properties

• Exact Mass: 362.11144
• Monoisotopic Mass: 362.111401
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124
• XLogP3: 2.5

Experimental Properties

• Density: 1.346
• Boiling Point: 493.4°C at 760 mmHg
• Flash Point: 252.2°C
• Refractive Index: 1.607
• PSA: 120.91